Cas no 126005-95-6 (b-D-Glucopyranosiduronic acid,2-(3,4-dimethoxyphenyl)-5-hydroxy-4-oxo-4H-1-benzopyran-7-yl, methyl ester)

• Product Name: b-D-Glucopyranosiduronic acid,2-(3,4-dimethoxyphenyl)-5-hydroxy-4-oxo-4H-1-benzopyran-7-yl, methyl ester
• CAS No: 126005-95-6
• MF: C₂₄H₂₄O₁₂
• MW: 504.440168380737
• CID: 178437
• PubChem ID: 5491694
• Update Time: 2025-04-19

b-D-Glucopyranosiduronic acid,2-(3,4-dimethoxyphenyl)-5-hydroxy-4-oxo-4H-1-benzopyran-7-yl, methyl ester Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranosiduronic acid,2-(3,4-dimethoxyphenyl)-5-hydroxy-4-oxo-4H-1-benzopyran-7-yl, methyl ester
• beta-D-Glucopyranosiduronic acid, 2-(3,4-dimethoxyphenyl)-5-hydroxy-4-oxo-4H-1-benzopyran-7-yl, methyl ester
• Luteolin 3',4'-dimethyl ether-7-O-beta-D-methylglucuronide
• DTXSID30925373
• 2-(3,4-Dimethoxyphenyl)-5-hydroxy-4-oxo-4H-1-benzopyran-7-yl methyl hexopyranosiduronate
• 126005-95-6

• Inchi： 1S/C24H24O12/c1-31-14-5-4-10(6-16(14)32-2)15-9-13(26)18-12(25)7-11(8-17(18)35-15)34-24-21(29)19(27)20(28)22(36-24)23(30)33-3/h4-9,19-22,24-25,27-29H,1-3H3/t19-,20-,21+,22-,24+/m0/s1
• InChI Key： IDOSSZVOQVXMNH-QMDPOKHVSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1C(=O)OC)O)O)O)OC1=CC(=C2C(C=C(C3C=CC(=C(C=3)OC)OC)OC2=C1)=O)O

Computed Properties

• Exact Mass: 504.126776
• Monoisotopic Mass: 504.126776
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 832
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 170
• XLogP3: 1.7

Experimental Properties

• Density: 1.52
• Boiling Point: 745.3°Cat760mmHg
• Flash Point: 254.7°C
• Refractive Index: 1.642

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glycosides